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Compound of Interest

Compound Name: Idoxanthin

Cat. No.: B15596662 Get Quote

Essential Safety and Handling Guide for
Idoxanthin
Disclaimer: Specific safety data for Idoxanthin is not readily available. The following guidance

is based on the safety data sheet (SDS) for Astaxanthin, a structurally similar carotenoid from

which Idoxanthin is derived.[1][2] Researchers should handle Idoxanthin with the same

precautions as Astaxanthin until specific data becomes available.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Idoxanthin. It includes operational

procedures and disposal plans to ensure a safe laboratory environment.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Astaxanthin,

which are presumed to be similar to Idoxanthin.
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Property Value

Physical State Powder / Solid

Appearance Reddish violet

Odor Odorless

Molecular Formula C40 H52 O4

Molecular Weight 596.84 g/mol

Melting Point 216 - 218 °C / 420.8 - 424.4 °F

Solubility 0.083 g/L in water

Stability Sensitive to light and air

Source: Fisher Scientific Safety Data Sheet for Astaxanthin[3]

Personal Protective Equipment (PPE)
When handling Idoxanthin, appropriate personal protective equipment must be worn to

prevent exposure. The recommended PPE is detailed below.

PPE Category Item Standard/Specification

Eye and Face Protection
Safety glasses with side-

shields or goggles

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
EN374

Protective clothing (lab coat) To prevent skin exposure

Respiratory Protection
Not required under normal use

with adequate ventilation.

Use in case of aerosol

formation or insufficient

ventilation.

Sources: Fisher Scientific Safety Data Sheet, LGC Standards Safety Data Sheet[3][4]
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Experimental Protocols: Safe Handling and Storage
Engineering Controls:

Ensure adequate ventilation in the work area. Eyewash stations should be readily

accessible.[4]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Avoid contact with

skin, eyes, and clothing.[3]

Weighing and Transfer: Handle in a well-ventilated area to avoid dust formation. Avoid

ingestion and inhalation.[3]

Spill Management: In case of a spill, cover drains and collect the material using a liquid-

absorbent material (e.g., Chemizorb®). Clean the affected area thoroughly.

Hygiene: Change contaminated clothing immediately. Wash hands thoroughly after handling

the substance.

Storage:

Store in a freezer in a tightly closed container.[3]

The storage area should be dry and well-ventilated.[3]

Protect from exposure to air and light.[3]

Keep away from strong oxidizing agents.[3]

Disposal Plan
Dispose of Idoxanthin waste in accordance with local, state, and federal regulations. Unused

material and its container should be treated as chemical waste. Do not allow the substance to

enter sewers or surface water.[5]

Visual Workflow for Safe Handling
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The following diagram illustrates the key steps for the safe handling of Idoxanthin in a

laboratory setting.
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Caption: A logical workflow for the safe handling of Idoxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15596662#personal-protective-equipment-for-
handling-idoxanthin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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